[3-[(2-Chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-[(2-chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H16ClN/c14-11-4-2-1-3-10(11)5-12-6-13(7-12,8-12)9-15/h1-4H,5-9,15H2
• InChI Key: XWPRLBYDCZZCHM-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CN)CC3=CC=CC=C3Cl
• Molecular Formula: C13H16ClN
• Molecular Weight: 221.72 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a series of steps. For instance, the synthesis of ketamine, a related compound, involves a five-step process. The process starts with the reaction of cyclohexanone with 2-chlorophenyl magnesium bromide reagent, followed by dehydration in the presence of an acidic ionic liquid. The synthesized alkene is then oxidized by potassium permanganate to give the corresponding hydroxy ketone intermediate. The imination of this intermediate by methyl amine and finally the rearrangement of the obtained imine at elevated temperature results in the synthesis of ketamine.

Molecular Structure Analysis

The molecular structure of “[3-[(2-Chlorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]methanamine” is unique due to its bicyclo[1.1.1]pentane core. Bicyclo[1.1.1]butane is a four-membered carbocycle with a bridging C(1)-C(3) bond. These structures are highly strained, allowing them to participate in a range of strain-releasing reactions.